2-(Oxolan-2-yl)morpholine
Overview
Description
Synthesis Analysis
The synthesis of morpholines, including 2-(Oxolan-2-yl)morpholine, has seen significant progress in recent years . A common method involves the use of 1,2-amino alcohols and their derivatives as starting materials . The process typically involves a sequence of coupling, cyclization, and reduction reactions . Other methods include the use of aziridines, epoxides, and related compounds .Molecular Structure Analysis
The molecular structure of 2-(Oxolan-2-yl)morpholine consists of a morpholine ring attached to an oxolane ring . The InChI code for this compound is 1S/C8H15NO2/c1-2-7(10-4-1)8-6-9-3-5-11-8/h7-9H,1-6H2 .Physical And Chemical Properties Analysis
2-(Oxolan-2-yl)morpholine is a liquid at room temperature .Scientific Research Applications
Biopharmaceutical Research: Antisense Oligonucleotides
2-(Oxolan-2-yl)morpholine: is structurally related to morpholino antisense oligonucleotides, which are used in biopharmaceutical research to modulate gene expression. These oligonucleotides bind to complementary RNA sequences, allowing researchers to study gene function and control, as well as validate protein targets in drug development programs .
Organic Synthesis: Morpholine Derivatives
The compound serves as a precursor for synthesizing various morpholine derivatives. These derivatives are crucial in organic synthesis, where they can be used as building blocks for more complex molecules or as intermediates in the synthesis of pharmaceuticals .
Safety and Hazards
The safety information for 2-(Oxolan-2-yl)morpholine indicates that it may cause skin irritation (H315), serious eye damage (H318), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
Future Directions
The future directions for the study and application of 2-(Oxolan-2-yl)morpholine and other morpholine derivatives are promising. Recent advances in the synthesis of morpholines have opened up new possibilities for their use in various fields . Furthermore, the development of new methods for introducing a morpholine substituent, which is important in medicinal chemistry and other fields, by C–H/N–H cross-coupling, has been reported .
properties
IUPAC Name |
2-(oxolan-2-yl)morpholine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2/c1-2-7(10-4-1)8-6-9-3-5-11-8/h7-9H,1-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVLNFOCRCHIYQR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C2CNCCO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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